Cas no 7084-29-9 (5-Methyl-3'-deoxyuridine)

• Product Name: 5-Methyl-3'-deoxyuridine
• CAS No: 7084-29-9
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• MDL: MFCD01631052
• CID: 562807
• PubChem ID: 9881284
• Update Time: 2025-04-19

5-Methyl-3'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• Uridine,3'-deoxy-5-methyl- (7CI,9CI)
• 1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3'-Deoxy-5-methyluridine
• 5-Methyl-3'-deoxyuridine
• 3'-deoxythymidine
• 5-methyl-3'-deoxy-uridine
• 3'-DEOXY-5-METHYLURI
• A848622
• UYUWZFRYAAHPDN-LKEWCRSYSA-N
• AC-32255
• 7084-29-9
• 1-((2R,3R,5S)-3-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• DTXSID60432282
• J-700359
• SCHEMBL1740321
• 5-Methyl-3-deoxyuridine
• Uridine, 3'-deoxy-5-methyl-
• 1-[(2R,3R,5S)-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• DA-69957

• MDL： MFCD01631052
• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-8(5)15)9-7(14)2-6(4-13)17-9/h3,6-7,9,13-14H,2,4H2,1H3,(H,11,15,16)/t6-,7+,9+/m0/s1
• InChI Key： UYUWZFRYAAHPDN-LKEWCRSYSA-N
• SMILES： O1[C@H](CO)C[C@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 242.09000
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 104.55000
• LogP: -1.51430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 3'-deoxyribonucleosides